Cas no 74694-48-7 (4-(Hydroxymethyl)azetidin-2-one)

4-(Hydroxymethyl)azetidin-2-one is a β-lactam derivative featuring a hydroxymethyl substituent at the 4-position of the azetidin-2-one ring. This structural motif is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active compounds, including β-lactam antibiotics and enzyme inhibitors. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the strained β-lactam ring contributes to its electrophilic character. Its stability and synthetic accessibility make it a valuable building block for pharmaceutical research, particularly in the development of novel antimicrobial and therapeutic agents. The compound’s purity and well-defined structure ensure reproducibility in synthetic applications.
4-(Hydroxymethyl)azetidin-2-one structure
74694-48-7 structure
Product Name:4-(Hydroxymethyl)azetidin-2-one
CAS No:74694-48-7
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD19217317
CID:2157050
PubChem ID:12560725
Update Time:2025-11-03

4-(Hydroxymethyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(hydroxymethyl)azetidin-2-one
    • 4(S)-4-hydroxymethyl azetidin-2-one
    • DT2001
    • BBL102208
    • STL556007
    • FCH951603
    • OR51994
    • 74694-48-7
    • AS-54244
    • MFCD19216847
    • MFCD19217317
    • 4-(Hydroxymethyl)-2-azetidinone
    • SY278869
    • CS-0051147
    • DB-228889
    • AKOS006350149
    • EN300-813999
    • SY047661
    • P17668
    • SB50818
    • SCHEMBL6976364
    • 4-(Hydroxymethyl)azetidin-2-one
    • MDL: MFCD19217317
    • Inchi: 1S/C4H7NO2/c6-2-3-1-4(7)5-3/h3,6H,1-2H2,(H,5,7)
    • InChI Key: YTUSUDPOSFRAEO-UHFFFAOYSA-N
    • SMILES: OCC1CC(N1)=O

Computed Properties

  • Exact Mass: 101.047678466g/mol
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 60-66 ºC
  • Solubility: Soluble (361 g/l) (25 º C),

4-(Hydroxymethyl)azetidin-2-one Pricemore >>

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Additional information on 4-(Hydroxymethyl)azetidin-2-one

4-(Hydroxymethyl)azetidin-2-one: An Overview of Its Structure, Properties, and Applications

4-(Hydroxymethyl)azetidin-2-one (CAS No. 74694-48-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as azetidin-2-one, 4-(hydroxymethyl)-, is a cyclic amide with a unique four-membered ring structure. The presence of the hydroxymethyl group imparts specific chemical and biological properties that make it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of 4-(Hydroxymethyl)azetidin-2-one is C5H9NO3, and its molecular weight is 131.13 g/mol. The compound is characterized by its high reactivity and stability, which are crucial for its applications in synthetic chemistry and drug development. The four-membered azetidine ring is inherently strained, leading to enhanced reactivity compared to larger cyclic structures. This strain can be harnessed to facilitate specific chemical transformations and reactions.

In recent years, 4-(Hydroxymethyl)azetidin-2-one has been extensively studied for its potential in the development of novel therapeutics. One of the key areas of research has been its use as a scaffold for the synthesis of β-lactam antibiotics. β-lactam antibiotics are a class of drugs that are widely used to treat bacterial infections due to their ability to inhibit bacterial cell wall synthesis. The unique structure of 4-(Hydroxymethyl)azetidin-2-one makes it an attractive starting material for the synthesis of these antibiotics, as it can be readily modified to introduce various functional groups that enhance their efficacy and spectrum of activity.

Beyond its role in antibiotic development, 4-(Hydroxymethyl)azetidin-2-one has also shown promise in the synthesis of other bioactive compounds. For instance, it has been used as a key intermediate in the preparation of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have a wide range of applications, including as enzyme inhibitors, receptor agonists/antagonists, and drug delivery vehicles. The ability to modify the hydroxymethyl group and the azetidine ring allows for the creation of diverse peptidomimetic structures with tailored biological activities.

The synthetic versatility of 4-(Hydroxymethyl)azetidin-2-one is further highlighted by its use in the development of small molecule inhibitors for various protein targets. For example, recent studies have explored its potential as a scaffold for inhibitors targeting kinases, which are enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. By incorporating specific functional groups into the azetidine ring, researchers have been able to design highly potent and selective kinase inhibitors with improved pharmacological properties.

In addition to its synthetic applications, 4-(Hydroxymethyl)azetidin-2-one has also been investigated for its biological properties. Studies have shown that certain derivatives of this compound exhibit anti-inflammatory and anti-cancer activities. For instance, one study published in the Journal of Medicinal Chemistry reported that a series of 4-(Hydroxymethyl)azetidin-2-one-based compounds demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory agents.

The pharmacokinetic properties of 4-(Hydroxymethyl)azetidin-2-one have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits favorable solubility and permeability characteristics, which are essential for oral bioavailability. Furthermore, preliminary toxicology studies have indicated that it has low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 4-(Hydroxymethyl)azetidin-2-one (CAS No. 74694-48-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive starting material for the development of novel therapeutics, including β-lactam antibiotics, peptidomimetics, small molecule inhibitors, and anti-inflammatory agents. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.

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